Isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isochromen-3-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C20H23N3O4/c1-25-18-10-21-11-19(22-18)27-16-7-4-8-23(12-16)20(24)17-9-14-5-2-3-6-15(14)13-26-17/h2-3,5-6,10-11,16-17H,4,7-9,12-13H2,1H3
• InChI Key: AKBKEVCRSLLSAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3CC4=CC=CC=C4CO3
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

The compound "Isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone" is a complex molecule that appears to be related to the field of heterocyclic chemistry. While the provided papers do not directly discuss this compound, they do provide insights into similar heterocyclic compounds and their properties, which can be used to infer potential characteristics of the compound .

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step reactions that require careful planning and execution. For example, the synthesis of a novel bioactive heterocycle was described in one of the papers, where the compound was prepared from a benzo[d]isoxazole derivative . This suggests that the synthesis of "Isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone" could similarly involve the formation of a heterocyclic core followed by the introduction of substituents through various chemical reactions.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds can be characterized using various spectroscopic techniques. For instance, the structure of a bioactive heterocycle was confirmed using IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies . These techniques could also be applied to analyze the molecular structure of "Isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone," providing insights into its conformation and the nature of its inter- and intra-molecular interactions.

Chemical Reactions Analysis

The reactivity of heterocyclic compounds can be influenced by their structural features. The presence of methoxypyrazine groups, as discussed in one paper, can contribute to flavor properties and may also affect the chemical reactivity of the compound . The specific functional groups present in "Isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone" would likely play a significant role in its chemical behavior, potentially participating in reactions such as nucleophilic substitutions or electrophilic additions.

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds are determined by their molecular structure. For example, the crystalline structure and the presence of hydrogen bonds can influence the stability and solubility of the compound . Similarly, the mass spectrometric behavior of related compounds, such as chromones, has been studied to understand their fragmentation patterns . These properties are essential for the practical application of the compound, whether it be in pharmaceuticals, materials science, or as flavor compounds.

Mechanism of Action

Target of Action

It’s known that similar compounds have been found to interact with various biological targets, contributing to their diverse biological and clinical applications .

Mode of Action

It’s known that similar compounds can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

It’s known that similar compounds can affect various biological activities, which created interest among researchers to synthesize a variety of such derivatives .

Result of Action

It’s known that similar compounds can have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities .

Action Environment

It’s known that environmental factors can significantly impact the effectiveness of similar compounds .